Cas no 83-54-5 (4(1H)-Quinolinone,1-methyl-)

4(1H)-Quinolinone, 1-methyl- is a derivative of quinolinone featuring a methyl group at the 1-position. This compound exhibits potent antioxidant properties, making it a valuable additive in various chemical processes. Its unique structural features contribute to its effectiveness in protecting sensitive materials from oxidative degradation. This compound is also highly soluble in organic solvents, facilitating its use in diverse applications.
4(1H)-Quinolinone,1-methyl- structure
4(1H)-Quinolinone,1-methyl- structure
Product Name:4(1H)-Quinolinone,1-methyl-
CAS No:83-54-5
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00179581
CID:724762
PubChem ID:6748
Update Time:2025-07-20

4(1H)-Quinolinone,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinolinone,1-methyl-
    • 1-methyl-4-quinolone
    • 1-Methyl-4(1H)-quinolinone (ACI)
    • 4(1H)-Quinolone, 1-methyl- (7CI, 8CI)
    • Echinopsine (6CI)
    • 1-Methyl-1,4-dihydroquinolin-4-one
    • 1-Methyl-4(1H)-quinolone
    • 1-Methyl-4-oxoquinoline
    • 1-Methyl-4-quinolinone
    • 1-Methylquinolin-4-(1H)-one
    • Echinopsin
    • N-Methyl-4-quinolone
    • Echinopsine
    • Z1198151716
    • N-Methylquinolin-4-one
    • 1-methylquinolin-4-one
    • FT-0699406
    • 83-54-5
    • AKOS000277978
    • 1,4-Dihydro-1-methyl-4-oxoquinoline
    • ECHINOPSINE [MI]
    • SCHEMBL1809581
    • 17MMY7OK1U
    • UNII-17MMY7OK1U
    • 4(1H)-QUINOLONE, 1-METHYL-
    • NS00022827
    • VS-08731
    • DTXSID30232110
    • MFCD00179581
    • N-Methyl-.gamma.-quinolinone
    • BRN 0122247
    • D86440
    • EN300-7424849
    • Q4533321
    • N-Methyl-gamma-quinoline
    • 1-methylquinolin-4(1H)-one
    • HMS1648C04
    • EINECS 201-485-3
    • 1-methyl-1h-quinolin-4-one
    • 5-21-08-00210 (Beilstein Handbook Reference)
    • Ekhinopsin
    • CHEBI:4749
    • 4(1H)-Quinolinone, 1-methyl-
    • 1-Methyl-4(1H)-quinolinone
    • N-Methyl-gamma-quinolinone
    • STL372984
    • DTXCID30154601
    • quinoline, 1,4-dihydro-1-methyl-4-oxo-
    • BBL028347
    • MDL： MFCD00179581
    • Inchi： 1S/C10H9NO/c1-11-7-6-10(12)8-4-2-3-5-9(8)11/h2-7H,1H3
    • InChI Key： CSJAXRKDCCWCSJ-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC=CC=2)N(C)C=C1

Computed Properties

  • Exact Mass: 159.068413911g/mol
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.1202 (rough estimate)
  • Melting Point: 152°
  • Boiling Point: 284.68°C (rough estimate)
  • Refractive Index: 1.6070 (estimate)

4(1H)-Quinolinone,1-methyl- Security Information

  • Toxicity：LD100 s.c. in mice: 600 mg/kg (Turova)

4(1H)-Quinolinone,1-methyl- Pricemore >>

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4(1H)-Quinolinone,1-methyl- Production Method

Production Method 1

529-37-3 529-37-3
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  18 h, rt
Reference
Synthesis of Bridged Benzazocines and Benzoxocines by a Titanium-Catalyzed Double-Reductive Umpolung Strategy
Bichovski, Plamen; et al, Chemistry - A European Journal, 2015, 21(6), 2339-2342

Production Method 2

65037-44-7 65037-44-7
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Morpholine ,  Trimethylphosphine ,  Bis(1,5-cyclooctadiene)nickel Solvents: Dimethylformamide ,  Chlorobenzene ;  rt; rt → 100 °C; 48 h, 100 °C
Reference
Synthesis of 4-quinolones through nickel-catalyzed intramolecular amination on the β-carbon of o-(N-alkylamino)propiophenones
Ueno, Satoshi; et al, Synlett, 2012, 23(11), 1639-1642

Production Method 3

611-36-9 611-36-9
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  2 h, rt
1.2 rt → 80 °C; 16 h, 80 °C
Reference
Derisking the Cu-Mediated 18F-Fluorination of Heterocyclic Positron Emission Tomography Radioligands
Taylor, Nicholas J.; et al, Journal of the American Chemical Society, 2017, 139(24), 8267-8276

Production Method 4

18471-99-3 18471-99-3
83-54-5 83-54-5
Reaction Conditions
Reference
Synthesis and some reactions of N-alkyl-4-quinolone-3-carboxylic acids
Markees, D. G.; et al, Helvetica Chimica Acta, 1972, 55(4), 1319-26

Production Method 5

4637-24-5 4637-24-5
1859-75-2 1859-75-2
83-54-5 83-54-5
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: o-Xylene ;  24 h, rt → 130 °C
Reference
Novel Synthesis of 1,2-Substituted 4-Quinolones
Bandatmakuru, Sreenivasulareddy; et al, SynOpen, 2018, 2(4), 0285-0292

Production Method 6

1338224-05-7 1338224-05-7
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Phosphorus pentoxide Catalysts: Methanesulfonic acid ;  2 h, 23 °C
1.2 3 h, rt → 110 °C
Reference
Discovery of Potent, Orally Bioavailable Phthalazinone Bradykinin B1 Receptor Antagonists
Biswas, Kaustav; et al, Journal of Medicinal Chemistry, 2011, 54(20), 7232-7246

Production Method 7

2525-21-5 2525-21-5
83-54-5 83-54-5
Reaction Conditions
Reference
The oxidation of 1-alkyl(aryl)quinolinium chlorides with rabbit liver aldehyde oxidase
Angelino, S. A. G. F.; et al, Journal of Heterocyclic Chemistry, 1984, 21(1), 107-12

Production Method 8

529-37-3 529-37-3
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  16 h, rt
Reference
Iodine/persulfate-promoted site-selective direct thiolation of quinolones and uracils
Beukeaw, Danupat; et al, Tetrahedron, 2019, 75(39),

Production Method 9

529-37-3 529-37-3
83-54-5 83-54-5
Reaction Conditions
Reference
Alkylation of quinolines with trialkyl phosphates
Frank, J.; et al, Tetrahedron Letters, 1977, (51), 4545-6

Production Method 10

153813-81-1 153813-81-1
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Methylamine Solvents: Ethanol ,  Water ;  10 d, rt
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 - 8 h, 100 °C
Reference
Utilization of aromatic denitrocyclization reaction for the synthesis of 3-unsubstituted 1,4-dihydroquinolin-4-one derivatives
Radl, Stanislav; et al, Collection of Czechoslovak Chemical Communications, 2004, 69(4), 822-832

Production Method 11

52166-26-4 52166-26-4
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C; -78 °C → rt; rt → -20 °C
1.2 Reagents: Water-d2 ;  -20 °C
2.1 Reagents: Silver acetate ,  Propanoic acid, 2,2-dimethyl-, cesium salt (1:1) Catalysts: Palladium trifluoroacetate Solvents: Pivalic acid ;  30 min, 100 °C
Reference
Unraveling innate substrate control in site-selective palladium-catalyzed C-H heterocycle functionalization
Choi, Hwanho; et al, Chemical Science, 2016, 7(6), 3900-3909

Production Method 12

765316-77-6 765316-77-6
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 - 8 h, 100 °C
Reference
Utilization of aromatic denitrocyclization reaction for the synthesis of 3-unsubstituted 1,4-dihydroquinolin-4-one derivatives
Radl, Stanislav; et al, Collection of Czechoslovak Chemical Communications, 2004, 69(4), 822-832

Production Method 13

59019-35-1 59019-35-1
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Acetonitrile ;  12 h, rt
Reference
Aerobic C-C Bond Cleavage of Indoles by Visible-Light Photoredox Catalysis with Ru(bpy)32+
Ji, Xiaochen; et al, European Journal of Organic Chemistry, 2017, 2017(45), 6652-6659

Production Method 14

529-37-3 529-37-3
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  rt; 15 min, 55 °C
1.2 rt; 12 h, rt
1.3 Reagents: Water ;  rt
Reference
Highly Enantioselective Catalytic Addition of Grignard Reagents to N-Heterocyclic Acceptors
Guo, Yafei; et al, Angewandte Chemie, 2019, 58(37), 12950-12954

Production Method 15

529-37-3 529-37-3
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  overnight, rt
Reference
Direct C-3-alkenylation of quinolones via palladium-catalyzed C-H functionalization
Li, Mingzong; et al, Advanced Synthesis & Catalysis, 2010, 352, 2445-2449

Production Method 16

875-30-9 875-30-9
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Oxygen Catalysts: Tris(2,2′-bipyridyl)ruthenium(II) chloride Solvents: Acetonitrile ,  Water ;  48 h, rt
Reference
Visible Light-Induced Aerobic Oxidation of Indoles: One-Pot Formation of 4-Quinolones at Room Temperature
Ji, Xiaochen; et al, Asian Journal of Organic Chemistry, 2018, 7(4), 711-714

Production Method 17

875-30-9 875-30-9
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Water ,  Tripotassium phosphate ,  Oxygen Catalysts: Tris(2,2′-bipyridyl)ruthenium(II) chloride Solvents: Acetonitrile ;  rt
2.1 Reagents: Potassium hydroxide Solvents: Acetonitrile ;  12 h, rt
Reference
Aerobic C-C Bond Cleavage of Indoles by Visible-Light Photoredox Catalysis with Ru(bpy)32+
Ji, Xiaochen; et al, European Journal of Organic Chemistry, 2017, 2017(45), 6652-6659

Production Method 18

16063-16-4 16063-16-4
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Synthesis via Pummerer intermediates. II. Disproportionation reactions of 3-(methylsulfinyl)chromones and 3-(methylsulfinyl)quinolinones with hydrochloric acid
Connor, David T.; et al, Journal of Heterocyclic Chemistry, 1978, 15(1), 113-14

Production Method 19

83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Silver acetate ,  Propanoic acid, 2,2-dimethyl-, cesium salt (1:1) Catalysts: Palladium trifluoroacetate Solvents: Pivalic acid ;  30 min, 100 °C
Reference
Unraveling innate substrate control in site-selective palladium-catalyzed C-H heterocycle functionalization
Choi, Hwanho; et al, Chemical Science, 2016, 7(6), 3900-3909

Production Method 20

83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Benzene ;  0 °C
1.2 Reagents: Aluminum chloride ;  0 °C; 0 °C → reflux; reflux
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Sodium hydroxide ;  pH 8, rt
2.1 Reagents: Tripotassium phosphate Catalysts: Morpholine ,  Trimethylphosphine ,  Bis(1,5-cyclooctadiene)nickel Solvents: Dimethylformamide ,  Chlorobenzene ;  rt; rt → 100 °C; 48 h, 100 °C
Reference
Synthesis of 4-quinolones through nickel-catalyzed intramolecular amination on the β-carbon of o-(N-alkylamino)propiophenones
Ueno, Satoshi; et al, Synlett, 2012, 23(11), 1639-1642

Production Method 21

83-54-5 83-54-5
Reaction Conditions
1.1 Solvents: Toluene ,  Heptane ;  14 h, rt → 40 °C; 40 °C → 80 °C; 2 h, 80 °C; 80 °C → 23 °C
2.1 Reagents: Phosphorus pentoxide Catalysts: Methanesulfonic acid ;  2 h, 23 °C
2.2 3 h, rt → 110 °C
Reference
Discovery of Potent, Orally Bioavailable Phthalazinone Bradykinin B1 Receptor Antagonists
Biswas, Kaustav; et al, Journal of Medicinal Chemistry, 2011, 54(20), 7232-7246

Production Method 22

551-93-9 551-93-9
107-31-3 107-31-3
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Sodium ;  22 h, 40 °C; 40 °C → rt
1.2 Reagents: Water Solvents: Ethanol ,  Ethyl acetate ;  rt
2.1 Reagents: Potassium hydroxide Solvents: Methanol ;  18 h, rt
Reference
Synthesis of Bridged Benzazocines and Benzoxocines by a Titanium-Catalyzed Double-Reductive Umpolung Strategy
Bichovski, Plamen; et al, Chemistry - A European Journal, 2015, 21(6), 2339-2342

Production Method 23

87488-61-7 87488-61-7
83-54-5 83-54-5
Reaction Conditions
1.1 Reagents: Cyclohexene Catalysts: Palladium Solvents: Ethanol ;  3 h, 80 °C
2.1 Reagents: Potassium hydroxide Solvents: Methanol ;  rt; 2 h, rt
Reference
Conjugate Addition Routes to 2-Alkyl-2,3-dihydroquinolin-4(1H)-ones and 2-Alkyl-4-hydroxy-1,2-dihydroquinoline-3-carboxylates
Kingsbury, Alex; et al, European Journal of Inorganic Chemistry, 2020, 2020(11-12), 1011-1017

4(1H)-Quinolinone,1-methyl- Raw materials

4(1H)-Quinolinone,1-methyl- Preparation Products

4(1H)-Quinolinone,1-methyl- Suppliers

Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83-54-5)Echinopsine
Order Number:B227946
Stock Status:inquiry
Quantity:1g;10g;100g;1kg;bulk
Purity:98%
Pricing Information Last Updated:Tuesday, 28 October 2025 11:13
Price ($):inquiry
Email:jasonyao@bydpharma.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:83-54-5)4(1H)-Quinolinone,1-methyl-
Order Number:A1221334
Stock Status:in Stock
Quantity:10g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:53
Price ($):320/189
Email:sales@amadischem.com

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83-54-5 (4(1H)-Quinolinone,1-methyl-) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
(CAS:83-54-5)Echinopsine
B227946
Purity:98%
Quantity:1g;10g;100g;1kg;bulk
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:83-54-5)4(1H)-Quinolinone,1-methyl-
A1221334
Purity:99%/99%
Quantity:10g/5g
Price ($):320/189
Email